Cas no 98-97-5 (2-Pyrazinecarboxylic acid)

2-Pyrazinecarboxylic acid Properties

Names and Identifiers

• Pyrazine-2-carboxylic acid
• 2-PYRAZINECARBOXYLIC ACID
• PYRAZINECARBOXYLIC ACID
• PYRAZINOIC ACID
• RARECHEM AL BO 0493
• TIMTEC-BB SBB000051
• 2-Pyrazinecarboxylic
• 2-Pyrazinoic acid
• Paradiazinecarboxylic acid
• Piazinecarboxylic acid
• Pyrazinemonocarboxylic acid
• Pyrazinic acid
• Pyrazoic acid
• Pyrazinecarboxylice acid
• SodiumStearlyFumarate
• 1,4-Diazine-2-carboxylic acid
• Pyrazinecarboxylic A
• 2-Carboxypyrazine
• 2-Pyrazine carboxylic acid
• pyrazinoate
• PYRAZINE CARBOXYLIC ACID
• MLS000069596
• NIPZZXUFJPQHNH-UHFFFAOYSA-N
• 2WB23298SP
• NSC13146
• SMR000059041
• Pyrazine-2-carboxylicacid
• pyrazinoicacid
• Pyrazinoic Acid
• Pyrazinoic acid
• FT-0631518
• HY-76353
• 2- carboxylic acid pyrazine
• pyrazin-2-carboxylic acid
• AC-2442
• PB27363
• AB-131/40186434
• 98-97-5
• Pyrazine-2-carboxylic Acid; Pyrazinamide Imp. A (EP); Pyrazinamide Impurity A
• BP-30070
• CHEMBL613
• Opera_ID_935
• Pyrazinecarboxylic acid, purum, >=98.0% (T)
• HMS2234J12
• Z104476002
• MFCD00006130
• BDBM50216541
• EN300-19900
• NSC-27192
• InChI=1/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)
• EINECS 202-718-1
• CX1040
• AKOS000119670
• F2191-0112
• PYRAZINOIC ACID [MI]
• AM20070429
• Q-101891
• UNII-2WB23298SP
• NS00041381
• C19915
• pyrazine-carboxylic acid
• NIPZZXUFJPQHNH-UHFFFAOYSA-
• 2-pyrazinic acid
• NSC 13146
• pyrazine 2-carboxylic acid
• VGL
• PS-3389
• Q7263414
• 2-Pyrazinecarboxylicacid
• HMS3371F05
• Pyrazinecarboxylic acid, 99%
• SY001166
• CS-M0892
• SCHEMBL23757
• CHEBI:71311
• DTXSID30243367
• NSC27192
• P0940
• NSC-13146
• STR06281
• +Expand

• MDL： MFCD00006130
• InChIKey： NIPZZXUFJPQHNH-UHFFFAOYSA-N
• Inchi： 1S/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)
• SMILES： O([H])C(C1C([H])=NC([H])=C([H])N=1)=O
• BRN： 112305

Computed Properties

• Exact Mass: 124.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.027
• Heavy Atom Count: 9
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.1

Experimental Properties

• LogP: 0.17480
• PSA: 63.08000
• Merck: 8970
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Dissolve in cold water
• Boiling Point: 313.1°C at 760 mmHg
• Melting Point: 222-225 °C (dec.) (lit.)
• Flash Point: 143.1℃
• Color/Form: White needle like crystals.
• Solubility: Soluble in hot water, insoluble in ether, chloroform, benzene, etc.
• pka: pK (25°) 2.92
• Density: 1.4317 (rough estimate)

2-Pyrazinecarboxylic acid Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R11
• Dangerous goods sign： Xi C F
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 11-34
• Signal Word：Warning

2-Pyrazinecarboxylic acid Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds